Methotrexate-d3, Technical Grade 85per cent
Methotrexate-d3, Technical Grade 85per cent
Brand Name:
Vulcanchem
CAS No.:
432545-63-6
VCID:
VC0156350
InChI:
InChI=1S/C20H22N8O5/c1-28(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(31)25-13(19(32)33)6-7-14(29)30/h2-5,8,13H,6-7,9H2,1H3,(H,25,31)(H,29,30)(H,32,33)(H4,21,22,23,26,27)/t13-/m0/s1/i1D3
SMILES:
CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C₂₀H₁₉D₃N₈O₅
Molecular Weight:
457.46
Methotrexate-d3, Technical Grade 85per cent
CAS No.: 432545-63-6
Reference Standards
VCID: VC0156350
Molecular Formula: C₂₀H₁₉D₃N₈O₅
Molecular Weight: 457.46
| CAS No. | 432545-63-6 |
|---|---|
| Product Name | Methotrexate-d3, Technical Grade 85per cent |
| Molecular Formula | C₂₀H₁₉D₃N₈O₅ |
| Molecular Weight | 457.46 |
| IUPAC Name | (2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methyl-(trideuteriomethyl)amino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C20H22N8O5/c1-28(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(31)25-13(19(32)33)6-7-14(29)30/h2-5,8,13H,6-7,9H2,1H3,(H,25,31)(H,29,30)(H,32,33)(H4,21,22,23,26,27)/t13-/m0/s1/i1D3 |
| SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Synonyms | N-[4-[[(2,4-Diamino-6-pteridinyl)methyl]methylamino-d3]benzoyl]-L-glutamic Acid; (+)-Amethopterin; 4-Amino-N10-methylpteroylglutamic Acid-d3; 4-Amino-N10-methylfolic Acid-d3; Antifolan-d3; Emtexate-d3; Ledertrexate-d3; MTX-d3; L-Metatrexan-d3; Methyl |
| PubChem Compound | 10895754 |
| Last Modified | Nov 11 2021 |
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